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Compound of Interest

Compound Name: Triheptanoin

Cat. No.: B1683035

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides immediate, essential
safety and logistical information for the handling of Triheptanoin, including detailed operational
and disposal plans.

Hazard Assessment: It is important to note that there are conflicting classifications regarding
the hazards of Triheptanoin. Some safety data sheets (SDS) classify it as a hazardous
substance that can cause skin irritation and potential organ damage through prolonged or
repeated exposure[1][2]. Other sources state that it is not classified as a hazardous
substance[3][4]. Given this discrepancy, it is prudent to handle Triheptanoin with a degree of
caution, adhering to the recommended personal protective equipment and handling procedures
outlined below.

Personal Protective Equipment (PPE) and Safety
Measures

When handling Triheptanoin, the following personal protective equipment and safety
measures are recommended to minimize exposure and ensure a safe laboratory environment.
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PPE | Safety Measure

Specification

Rationale

Eye Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH approved
equipment.[5]

To protect eyes from potential

splashes.

Hand Protection

Protective gloves.

To prevent skin contact.
Gloves should be inspected

prior to use.

Skin and Body Protection

Impervious clothing and a lab

coat should be worn.

To protect skin from accidental

spills.

Respiratory Protection

A suitable respirator should be
used if there is a risk of

inhaling vapors or mists.

To prevent respiratory irritation.

Engineering Controls

Work in a well-ventilated area.
Use adequate general and
local exhaust ventilation to
keep airborne concentrations
low. Facilities should be
equipped with an eyewash
fountain and a safety shower.

To minimize inhalation
exposure and provide

immediate first aid capabilities.

Chemical and Physical Properties

A summary of the key quantitative data for Triheptanoin is provided in the table below for easy

reference.
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Property Value

Molecular Formula C24H4406
Molecular Weight 428.6 g/mol
Appearance Liquid

Relative Density 0.966 g/mL at 20 °C
Boiling Point 200 °C at 1 mmHg
Flash Point 195.5+19.6 °C

Experimental Protocol: Safe Handling of
Triheptanoin

The following protocol outlines the step-by-step procedure for the safe handling of
Triheptanoin in a laboratory setting.

1. Preparation and Planning:

» Review the Safety Data Sheet (SDS) before starting any work.

o Ensure all necessary PPE is available and in good condition.

 Verify that the work area is clean, well-ventilated, and that the eyewash station and safety
shower are accessible.

o Use containers and utensils made of compatible materials such as stainless steel, glass,
high-density polyethylene (HDPE), polypropylene, low-density polyethylene (LDPE),
polyurethane, or silicone. Avoid using polystyrene or PVC plastics.

2. Handling and Use:

o Wear the appropriate PPE: safety glasses with side-shields, protective gloves, and a lab
coat.

» Avoid contact with skin, eyes, and clothing.

e Avoid inhalation of vapor or mist.

e Wash hands thoroughly after handling.

3. Storage:
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Store in a tightly closed container in a dry and cool area.

Store at 20°C to 25°C (68°F to 77°F); excursions are permitted to 15°C to 30°C (59°F to
86°F).

Do not freeze.

Opened bottles can be used for up to 90 days after opening, but not beyond the expiration
date.

. Accidental Spills:

In case of a spill, prevent further leakage if it is safe to do so.

Soak up the spill with an inert absorbent material.

Collect the spilled material and place it in a suitable, closed container for disposal as
hazardous waste.

Do not let the product enter drains.

. First Aid Measures:

If on skin: Immediately wash with plenty of soap and water. If skin irritation occurs, seek
medical advice.

If in eyes: Immediately flush eyes with running water for at least 15 minutes. Seek medical
advice.

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen and seek medical
aid.

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek medical advice.

. Disposal:

Dispose of contents and container to an approved waste disposal plant.
Offer surplus and non-recyclable solutions to a licensed disposal company.
Unused mixtures can be discarded in the trash; do not pour down the sink.

Workflow for Safe Handling of Triheptanoin
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Workflow for Safe Handling of Triheptanoin
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Caption: Logical workflow for the safe handling of Triheptanoin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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